Cas no 901043-55-8 (8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901043-55-8
• MF: C₂₂H₁₃F₂N₃
• MW: 357.355531454086
• CID: 5944121
• PubChem ID: 20852416
• Update Time: 2025-05-23

8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline
• 8-fluoro-1-(3-fluorophenyl)-3-phenylpyrazolo[4,3-c]quinoline
• F3407-1127
• 901043-55-8
• 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• AKOS001794982

• Inchi： 1S/C22H13F2N3/c23-15-7-4-8-17(11-15)27-22-18-12-16(24)9-10-20(18)25-13-19(22)21(26-27)14-5-2-1-3-6-14/h1-13H
• InChI Key： PVBNMNPRMBECDK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C2N(C3=CC=CC(F)=C3)N=C(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 357.10775375g/mol
• Monoisotopic Mass: 357.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline

8-Fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901043-55-8): A Comprehensive Overview

The compound 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901043-55-8) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique pyrazoloquinoline core structure and strategically placed fluorine atoms, this compound exhibits remarkable potential in various high-tech applications.

Chemically classified as a fluorinated pyrazoloquinoline derivative, this compound combines the electronic effects of fluorine substitution with the versatile heterocyclic scaffold that is increasingly valuable in modern drug discovery. The presence of fluorine atoms at both the 8-position of the quinoline ring and the meta-position of the phenyl substituent significantly influences the molecule's electronic properties, making it particularly interesting for researchers exploring structure-activity relationships in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated heterocycles like 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline in the development of novel therapeutic agents. The compound's molecular architecture suggests potential applications in targeting specific biological pathways, particularly those involving protein-protein interactions or enzyme inhibition. Researchers are particularly interested in how the dual fluorine substitution pattern might enhance binding affinity or metabolic stability compared to non-fluorinated analogs.

From a synthetic chemistry perspective, the preparation of 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline presents interesting challenges that have spurred methodological developments in heterocyclic synthesis. The construction of the pyrazolo[4,3-c]quinoline framework typically involves strategic bond formations between appropriately substituted precursors, with careful consideration given to the introduction of fluorine atoms at specific stages of the synthesis to maximize yield and purity.

In materials science, the π-conjugated system of this fluorinated pyrazoloquinoline derivative makes it a candidate for exploration in organic electronic applications. The fluorine substituents may influence the compound's optical and electronic properties, potentially making it useful in the development of organic light-emitting diodes (OLEDs) or other optoelectronic devices. Researchers are particularly interested in how the specific substitution pattern affects the molecule's HOMO-LUMO gap and charge transport characteristics.

The physicochemical properties of 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline are strongly influenced by its fluorine content. Fluorine's high electronegativity and small atomic radius lead to unique characteristics such as enhanced metabolic stability, altered lipophilicity, and improved membrane permeability compared to non-fluorinated analogs. These properties make fluorinated compounds like this particularly valuable in medicinal chemistry optimization programs.

Current market trends show growing demand for specialty fluorinated compounds like 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline, driven by pharmaceutical and advanced materials sectors. The global market for fluorinated pharmaceuticals alone is projected to grow significantly, with approximately 30-40% of new drug candidates containing at least one fluorine atom. This compound's unique structure positions it well for potential applications in these expanding markets.

Quality control and analytical characterization of 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. The presence of multiple fluorine atoms provides distinctive NMR signals that aid in structural verification and purity assessment, which is crucial for research applications requiring high-purity compounds.

Environmental and safety considerations for handling 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this material in laboratory settings, as with all fine chemicals.

Future research directions for 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline may explore its potential as a scaffold for drug discovery, particularly in areas where fluorinated compounds have shown promise, such as central nervous system targets or anti-infective agents. Additionally, its photophysical properties warrant investigation for potential applications in bioimaging probes or fluorescent tags for biochemical studies.

For researchers sourcing 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline, it's important to verify the compound's purity and obtain comprehensive analytical data. Reputable suppliers typically provide certificates of analysis including HPLC purity, NMR spectra, and mass spec confirmation to ensure research reproducibility. The compound's stability under various storage conditions should also be considered for long-term research projects.

The synthesis and applications of fluorinated pyrazoloquinoline derivatives like 8-fluoro-1-(3-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline represent an active area of research at the intersection of medicinal chemistry and materials science. As understanding of structure-property relationships in fluorinated heterocycles advances, this compound and its analogs will likely play increasingly important roles in the development of new pharmaceuticals and functional materials.